N2-cyclobutyl-N2-methylpyrazine-2,5-diamine
Overview
Description
Diamines are organic compounds that contain two amino groups. Pyrazine is a heterocyclic aromatic organic compound with the chemical formula C4H4N2. It is a symmetrical molecule with point group D2h. Pyrazine is less basic than pyridine, pyridazine and pyrimidine .
Synthesis Analysis
The synthesis of similar compounds typically involves reactions between appropriate diamines and diketones or dialdehydes .Molecular Structure Analysis
The molecular structure of similar compounds, such as N2,N2-Dimethylpyridine-2,5-diamine, consists of a pyridine ring with two amino groups attached .Chemical Reactions Analysis
The chemical reactions of diamines are generally centered around the amino groups. These can participate in a variety of reactions, including condensation with acids to form amides or with aldehydes and ketones to form imines .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For example, N2,N2-Dimethylpyridine-2,5-diamine is a solid at room temperature and has a molecular weight of 137.18 .Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on a compound depend on its potential applications. For example, if a compound shows promise as a drug, future research might focus on clinical trials. If a compound is a potential industrial catalyst, future research might focus on improving its efficiency or finding new reactions it can catalyze .
properties
| { "Design of the Synthesis Pathway": "The synthesis of N2-cyclobutyl-N2-methylpyrazine-2,5-diamine can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "Cyclobutanone", "Methylhydrazine", "2,5-dichloropyrazine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with methylhydrazine in the presence of sodium borohydride to form N-cyclobutyl-N-methylhydrazine.", "Step 2: N-cyclobutyl-N-methylhydrazine is then reacted with 2,5-dichloropyrazine in the presence of hydrochloric acid to form N2-cyclobutyl-N2-methylpyrazine-2,5-diamine.", "Step 3: The final compound is purified through recrystallization using ethanol and water." ] } | |
CAS RN |
1597542-98-7 |
Product Name |
N2-cyclobutyl-N2-methylpyrazine-2,5-diamine |
Molecular Formula |
C9H14N4 |
Molecular Weight |
178.2 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
